Cas no 2138016-52-9 (1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(2-methoxyethyl)urea)

• Product Name: 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(2-methoxyethyl)urea
• CAS No: 2138016-52-9
• MF: C₁₄H₂₅N₅O₂S
• MW: 327.445601224899
• CID: 5608725
• PubChem ID: 165486301
• Update Time: 2023-09-03

1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-842656
• 2138016-52-9
• 1-{5-[(4-amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(2-methoxyethyl)urea
• 1-{5-[(4-Amino-3-methylpiperidin-1-yl)methyl]-1,3-thiazol-2-yl}-3-(2-methoxyethyl)urea

• Inchi： 1S/C14H25N5O2S/c1-10-8-19(5-3-12(10)15)9-11-7-17-14(22-11)18-13(20)16-4-6-21-2/h7,10,12H,3-6,8-9,15H2,1-2H3,(H2,16,17,18,20)
• InChI Key： SGLMCJZIPHJEIU-UHFFFAOYSA-N
• SMILES： S1C(NC(NCCOC)=O)=NC=C1CN1CCC(C(C)C1)N

Computed Properties

• Exact Mass: 327.17289623g/mol
• Monoisotopic Mass: 327.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 121Ų